(E)-1-(4-(thiophen-3-yl)piperidin-1-yl)-3-(3,4,5-trimethoxyphenyl)prop-2-en-1-one

• IUPAC Name: (E)-1-(4-thiophen-3-ylpiperidin-1-yl)-3-(3,4,5-trimethoxyphenyl)prop-2-en-1-one
• InChI: InChI=1S/C21H25NO4S/c1-24-18-12-15(13-19(25-2)21(18)26-3)4-5-20(23)22-9-6-16(7-10-22)17-8-11-27-14-17/h4-5,8,11-14,16H,6-7,9-10H2,1-3H3/b5-4+
• InChI Key: SYZNOOIKIJNSGE-SNAWJCMRSA-N
• Canonical SMILES: COC1=CC(=CC(=C1OC)OC)C=CC(=O)N2CCC(CC2)C3=CSC=C3
• Isomeric SMILES: COC1=CC(=CC(=C1OC)OC)/C=C/C(=O)N2CCC(CC2)C3=CSC=C3
• Molecular Formula: C21H25NO4S
• Molecular Weight: 387.5 g/mol

Description

(E)-1-(4-(thiophen-3-yl)piperidin-1-yl)-3-(3,4,5-trimethoxyphenyl)prop-2-en-1-one is a useful research compound. Its molecular formula is C21H25NO4S and its molecular weight is 387.49. The purity is usually 95%.
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Scientific Research Applications

Synthesis and Structural Analysis

• A study focused on the synthesis and crystal structures of novel thiophene/phenyl-piperidine hybrid chalcones, closely related to the queried compound. These chalcones were synthesized via reactions involving 4-(piperidin-1-yl)benzaldehyde and various aromatic ketones. The structures were characterized by IR and E.I.M.S, revealing piperidine rings in chair conformations, essentially planar thiophene rings, and E-conformation C=C bonds in the prop-2-en-1-one fragment. Non-classical hydrogen bonding and π···π interactions were observed in the crystal structures (Parvez et al., 2014).

NMR Characteristics and Molecular Conformation

• Research on a series of (E)-3-(4-hydroxyphenyl)-1-(piperidin-1-yl)prop-2-en-1-one derivatives, related to the queried compound, provided 1H and 13C NMR spectral assignments. The study also analyzed their conformations using various techniques including ROESY, variable-temperature NMR spectroscopy, and molecular modeling (Zheng Jin-hong, 2011).

Antimicrobial and Antibacterial Properties

• Compounds synthesized from 3,4,5‐trimethoxycinnamic acid (TMCA), including a derivative structurally similar to the queried compound, demonstrated potential as antiplatelet agents. One specific derivative showcased a significant inhibitory effect on platelet aggregation (Park et al., 2008).
• A study reported the synthesis of (E)-1-aryl-3-[2-(piperidin-1-yl)quinolin-3-yl]prop-2-en-1-ones and their antimicrobial activity. These compounds, structurally related to the queried compound, demonstrated significant antibacterial and antifungal properties (Ashok et al., 2014).
• Synthesized chalcones derived from thiophene-3-carbaldehyde, structurally related to the queried compound, were evaluated for antibacterial and antifungal activities, indicating their potential as antimicrobial agents (Patel & Patel, 2017).

Enzyme Inhibitory Activity

• Thiophene-based heterocyclic compounds, structurally related to the queried compound, were designed and evaluated for enzyme inhibitory activities against enzymes like acetylcholinesterase (AChE), butyrylcholinesterase (BChE), and glutathione S-transferase (GST). These compounds showed potential as enzyme inhibitors, with significant interactions at the enzyme active sites (Cetin et al., 2021).